Cas no 88376-72-1 (1-Butanol, 2-(phenylmethoxy)-, (S)-)

• Product Name: 1-Butanol, 2-(phenylmethoxy)-, (S)-
• CAS No: 88376-72-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 634807
• PubChem ID: 13347065
• Update Time: 2025-04-19

1-Butanol, 2-(phenylmethoxy)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-(phenylmethoxy)-, (S)-
• DTXSID20537727
• (2S)-2-(Benzyloxy)butan-1-ol
• 88376-72-1

• Inchi： 1S/C11H16O2/c1-2-11(8-12)13-9-10-6-4-3-5-7-10/h3-7,11-12H,2,8-9H2,1H3/t11-/m0/s1
• InChI Key： JRQIUTBHFLCSIT-NSHDSACASA-N
• SMILES： O(CC1C=CC=CC=1)[C@H](CO)CC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų